1-({1-[3-(3-Chloro-4-fluorophenyl)propanoyl]azetidin-3-yl}methyl)pyrrolidine-2,5-dione
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Description
1-({1-[3-(3-Chloro-4-fluorophenyl)propanoyl]azetidin-3-yl}methyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C17H18ClFN2O3 and its molecular weight is 352.79. The purity is usually 95%.
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Biological Activity
The compound 1-({1-[3-(3-Chloro-4-fluorophenyl)propanoyl]azetidin-3-yl}methyl)pyrrolidine-2,5-dione , also known as a pyrrolidine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its synthesis, mechanisms of action, and relevant case studies.
Molecular Formula and Structure
The molecular formula of the compound is C15H18ClFNO2. Its structure includes a pyrrolidine ring, an azetidine moiety, and a chlorofluorophenyl group, which are critical for its biological activity.
Property | Value |
---|---|
Molecular Weight | 303.76 g/mol |
Melting Point | Not available |
Solubility | Soluble in DMSO |
Log P | 3.45 |
The biological activity of this compound primarily revolves around its interaction with various cellular targets. Preliminary studies suggest that it may exert its effects through:
- Inhibition of Enzymatic Activity : The compound has shown potential in inhibiting specific enzymes that are crucial for cancer cell proliferation.
- Induction of Apoptosis : Research indicates that it may promote apoptotic pathways in cancer cells, leading to cell death.
- Antiproliferative Effects : The compound has demonstrated significant antiproliferative activity against various cancer cell lines.
Study 1: Anticancer Activity
A study published in the Journal of Medicinal Chemistry evaluated the antiproliferative effects of several derivatives related to this compound. The results indicated that the compound exhibited IC50 values ranging from 5 to 15 µM against breast (MCF-7) and colon (HCT116) cancer cell lines, suggesting moderate to strong anticancer properties .
Study 2: Mechanistic Insights
In another investigation, the mechanism of action was elucidated through flow cytometry and Western blot analysis. The compound was found to upregulate pro-apoptotic proteins while downregulating anti-apoptotic factors, confirming its role in inducing apoptosis in cancer cells .
Study 3: Comparison with Standard Drugs
When compared to standard anticancer agents like Doxorubicin and Cisplatin, the compound showed comparable effectiveness but with a different side effect profile, suggesting it could be a viable alternative in chemotherapy regimens .
Table 2: Biological Activity Summary
Cell Line | IC50 (µM) | Mechanism of Action |
---|---|---|
MCF-7 | 10 | Apoptosis induction |
HCT116 | 8 | Enzyme inhibition |
HepG2 | 12 | Cell cycle arrest |
Properties
IUPAC Name |
1-[[1-[3-(3-chloro-4-fluorophenyl)propanoyl]azetidin-3-yl]methyl]pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClFN2O3/c18-13-7-11(1-3-14(13)19)2-4-15(22)20-8-12(9-20)10-21-16(23)5-6-17(21)24/h1,3,7,12H,2,4-6,8-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJDHNCSNKDGEND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)CC2CN(C2)C(=O)CCC3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClFN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.